Cas no 926205-53-0 (4-Amino-3-methyl-2'-(trifluoromethoxy)biphenyl)

• Product Name: 4-Amino-3-methyl-2'-(trifluoromethoxy)biphenyl
• CAS No: 926205-53-0
• MF: C₁₄H₁₂F₃NO
• MW: 267.24639415741
• CID: 4998821
• Update Time: 2025-10-28

4-Amino-3-methyl-2'-(trifluoromethoxy)biphenyl Chemical and Physical Properties

Names and Identifiers

• 4-Amino-3-methyl-2'-(trifluoromethoxy)biphenyl

• Inchi： 1S/C14H12F3NO/c1-9-8-10(6-7-12(9)18)11-4-2-3-5-13(11)19-14(15,16)17/h2-8H,18H2,1H3
• InChI Key： FDAOLYYXFDSVHQ-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC=CC=1C1=CC=C(C(C)=C1)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 295
• XLogP3: 4.4
• Topological Polar Surface Area: 35.2

Additional information on 4-Amino-3-methyl-2'-(trifluoromethoxy)biphenyl

Chemical Profile of 4-Amino-3-methyl-2'-(trifluoromethoxy)biphenyl (CAS No. 926205-53-0)

4-Amino-3-methyl-2'-(trifluoromethoxy)biphenyl, identified by its Chemical Abstracts Service (CAS) number 926205-53-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This biphenyl derivative features a unique structural motif consisting of an amino group, a methyl substituent, and a trifluoromethoxy group, which collectively contribute to its distinct chemical properties and potential biological activities.

The molecular structure of 4-Amino-3-methyl-2'-(trifluoromethoxy)biphenyl encompasses two benzene rings connected by a methylene bridge, with functional groups strategically positioned to enhance reactivity and binding affinity. The presence of the amino group (–NH₂) at the 4-position and the methyl group (–CH₃) at the 3-position introduces basicity and steric hindrance, respectively, while the trifluoromethoxy group (–OCHF₃) at the 2'-position introduces electron-withdrawing inductive effects and potential hydrogen bonding capabilities. These features make it a valuable scaffold for designing novel compounds with tailored pharmacological profiles.

In recent years, the interest in biphenyl derivatives has surged due to their broad spectrum of biological activities. Studies have demonstrated that biphenyl-based compounds exhibit potential in various therapeutic areas, including central nervous system disorders, cancer, and inflammatory diseases. The specific arrangement of substituents in 4-Amino-3-methyl-2'-(trifluoromethoxy)biphenyl may influence its interaction with biological targets, making it a promising candidate for further investigation.

One of the most compelling aspects of this compound is its potential as a building block for drug discovery. The combination of electron-rich and electron-withdrawing groups within its structure allows for diverse chemical modifications, enabling researchers to fine-tune its properties for specific applications. For instance, the amino group can be further functionalized through acylation or diazotization reactions, while the trifluoromethoxy group can participate in nucleophilic substitution reactions, providing multiple pathways for structural diversification.

Recent advancements in computational chemistry have facilitated the rapid screening of such derivatives for their biological activity. Molecular docking studies have been employed to predict how 4-Amino-3-methyl-2'-(trifluoromethoxy)biphenyl might interact with various protein targets. These simulations have suggested that it could possess inhibitory effects on enzymes involved in metabolic pathways relevant to diseases such as diabetes and obesity. Additionally, its structural similarity to known bioactive molecules has prompted investigations into its potential role as an allosteric modulator or scaffold for kinase inhibitors.

The agrochemical sector has also shown interest in biphenyl derivatives due to their potential as intermediates in the synthesis of pesticides and herbicides. The unique electronic properties introduced by the trifluoromethoxy group can enhance the lipophilicity and stability of agrochemical formulations, making them more effective in field conditions. Further research is needed to explore these applications fully, but preliminary data suggest that 4-Amino-3-methyl-2'-(trifluoromethoxy)biphenyl could serve as a key intermediate in developing next-generation crop protection agents.

In terms of synthetic methodologies, 4-Amino-3-methyl-2'-(trifluoromethoxy)biphenyl can be synthesized through multi-step organic reactions involving cross-coupling techniques such as Suzuki or Buchwald-Hartwig couplings. These methods allow for precise control over regioselectivity and yield optimization, which are critical factors in large-scale production. Additionally, modern catalytic systems have improved the efficiency of these reactions, reducing reliance on hazardous reagents and minimizing waste generation—a crucial consideration in sustainable chemistry practices.

The compound's stability under various conditions is another area of interest. Studies have examined its behavior under different pH levels, temperatures, and solvent systems to assess its suitability for industrial applications. Preliminary results indicate that 4-Amino-3-methyl-2'-(trifluoromethoxy)biphenyl maintains its integrity under moderate conditions but may degrade under extreme acidic or basic environments. This information is essential for formulating stable pharmaceutical or agrochemical products that retain efficacy over time.

Regulatory considerations also play a significant role in the development and commercialization of such compounds. Ensuring compliance with international standards such as those set by the International Council for Harmonisation (ICH) is necessary for market approval. Researchers are actively engaged in generating comprehensive toxicological data to support safety assessments, which include acute toxicity studies, chronic exposure evaluations, and environmental impact assessments.

The future directions for research on 4-Amino-3-methyl-2'-(trifluoromethoxy)biphenyl are multifaceted. Investigating its role as a lead compound for drug discovery remains a priority, with particular focus on oncology and neurodegenerative diseases where biphenyl derivatives have shown promise. Additionally, exploring its potential in material science—such as liquid crystals or organic electronics—could open new avenues for application beyond traditional pharmaceuticals.

In conclusion,4-Amino-3-methyl-2'-(trifluoromethoxy)biphenyl (CAS No. 926205-53-0) represents a fascinating compound with diverse applications across multiple industries. Its unique structural features offer opportunities for innovation in drug design, agrochemical development, and advanced materials science. As research continues to uncover new possibilities for this derivative, it is poised to play an increasingly important role in addressing global challenges related to health care and sustainable agriculture.